Cas no 67494-15-9 (Pisiferic acid)

Pisiferic acid Properties

Names and Identifiers

• pisiferic acid
• (4aR,10aS)-6-hydroxy-1,1-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-4a-carboxylic acid
• 12-hydroxyabieta-8,11,13-trien-20-oic acid
• 4a(2H)-Phenanthrenecarboxylic acid,1,3,4,9,10,10a-tetrahydro-6-hydroxy-1,1-dimethyl-7-(1-methylethyl)-,(4ar-trans)
• (+)-pisiferic acid
• P1933
• C09163
• DTXSID10217844
• D92173
• (4aR,10aS)-6-Hydroxy-7-isopropyl-1,1-dimethyl-1,3,4,9,10,10a-hexahydrophenanthrene-4a(2H)-carboxylic acid
• 67494-15-9
• SCHEMBL1439596
• Q27138908
• HY-W354851
• pisifericacid
• AC1L4QVO
• AC1Q5QZ4
• (4aR,10aS)-6-hydroxy-7-isopropyl-1,1-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-4a-carboxylic acid
• CHEBI:70576
• CS-0466142
• 4a(2H)-Phenanthrenecarboxylic acid, 1,3,4,9,10,10a-tetrahydro-6-hydroxy-1,1-dimethyl-7-(1-methylethyl)-, (4ar-trans)-
• DA-69460
• +Expand

• MDL： MFCD01708794
• InChIKey： ATHWSPHADLLZSS-PXNSSMCTSA-N
• Inchi： 1S/C20H28O3/c1-12(2)14-10-13-6-7-17-19(3,4)8-5-9-20(17,18(22)23)15(13)11-16(14)21/h10-12,17,21H,5-9H2,1-4H3,(H,22,23)/t17-,20-/m0/s1
• SMILES： O([H])C([C@@]12C3=C([H])C(=C(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])=C3C([H])([H])C([H])([H])[C@@]1([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C2([H])[H])O[H])=O

Computed Properties

• Exact Mass: 316.20400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 316.20384475g/mol
• Heavy Atom Count: 23
• Complexity: 470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 4.61050
• PSA: 57.53000
• Melting Point: 195.0 to 199.0 deg-C
• λmax: 284(MeOH)(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons